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Compound of Interest

Compound Name: (+)-Longicyclene

Cat. No.: B075017

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This document provides essential safety and logistical information for the proper disposal of

(+)-Longicyclene, ensuring compliance with safety regulations and minimizing environmental
impact.

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-Longicyclene, pertinent to its safe
handling and disposal.
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Property Value Reference
Molecular Formula CisHz4 [1]
Molecular Weight 204.35 g/mol [2]
Appearance Yellow green oll [3]

Density 0.937 g/mL at 20 °C [1]

Boiling Point 252-254 °C

Flash Point 92 °C (197.6 °F) - closed cup

Water Solubility

Insoluble (0.1974 mg/L @ 25
°C est.)

[4]

GHS Hazard Codes

H410: Very toxic to aquatic life

with long lasting effects

[2]

Disposal Precautionary
Statement

P501: Dispose of
contents/container in
accordance with local

regulations

Disposal Procedures

The primary recommended method for the disposal of (+)-Longicyclene is through

incineration.[1] This substance is combustible and can be safely destroyed in a chemical

incinerator that is equipped with an afterburner and a scrubber to neutralize harmful

combustion byproducts.[1]

Step-by-Step Disposal Protocol:

e Segregation and Storage:

o Store waste (+)-Longicyclene in a dedicated, properly labeled, and sealed container. The

container should be kept in a cool, dry, and well-ventilated area, away from sources of

ignition.[1]
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o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Engage a Licensed Disposal Company:

o Surplus and non-recyclable solutions of (+)-Longicyclene should be offered to a licensed
hazardous waste disposal company.[1]

o Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they
are aware of the material's properties and hazards, particularly its high toxicity to aquatic
life.[2]

e Handling and Personal Protective Equipment (PPE):

o When handling waste (+)-Longicyclene, always wear appropriate PPE, including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat.[1]

o All handling of the waste should be performed in a well-ventilated area or a fume hood to
avoid inhalation of vapors.[1]

e Spill Management:
o In the event of a spill, contain the spillage immediately.[1]

o Absorb the spilled material with an inert, non-combustible absorbent material (e.qg.,
vermiculite, sand, or earth).

o Collect the absorbed waste into a sealed container for disposal by a licensed company.[1]

o Prevent the spilled material from entering drains or waterways, as it is very toxic to aquatic
life.[1][2]

o Disposal of Contaminated Materials:

o Any materials, such as gloves, absorbent pads, or empty containers that have come into
contact with (+)-Longicyclene should be treated as hazardous waste.
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o Contaminated packaging and containers should be disposed of as unused product and
sent for incineration.[1] Empty containers should not be rinsed into the sewer system.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Longicyclene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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